Cas no 1444112-64-4 (But-3-yn-1-yl 6-chloropyridine-2-carboxylate)

• Product Name: But-3-yn-1-yl 6-chloropyridine-2-carboxylate
• CAS No: 1444112-64-4
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 5683989
• PubChem ID: 75400329
• Update Time: 2025-06-29

But-3-yn-1-yl 6-chloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• but-3-yn-1-yl 6-chloropyridine-2-carboxylate
• Z1591170294
• AKOS033450662
• EN300-26578950
• but-3-ynyl 6-chloropyridine-2-carboxylate
• 1444112-64-4
• But-3-yn-1-yl 6-chloropyridine-2-carboxylate

• Inchi： 1S/C10H8ClNO2/c1-2-3-7-14-10(13)8-5-4-6-9(11)12-8/h1,4-6H,3,7H2
• InChI Key： ICWWYRLBNPMJQF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OCCC#C)=N1

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Additional information on But-3-yn-1-yl 6-chloropyridine-2-carboxylate

Comprehensive Overview of But-3-yn-1-yl 6-chloropyridine-2-carboxylate (CAS No. 1444112-64-4): Properties, Applications, and Industry Insights

But-3-yn-1-yl 6-chloropyridine-2-carboxylate (CAS No. 1444112-64-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound belongs to the class of pyridine carboxylate derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and material science. The presence of both chloro and alkynyl functional groups in its structure makes it a valuable intermediate for synthetic chemistry.

In the context of modern research, But-3-yn-1-yl 6-chloropyridine-2-carboxylate is often explored for its role in click chemistry and cross-coupling reactions. These reactions are pivotal in drug discovery and the development of novel bioactive molecules. Researchers are particularly interested in how the 6-chloropyridine moiety can be leveraged to create targeted inhibitors or ligands, addressing challenges in cancer therapy and neurological disorders. The compound's CAS No. 1444112-64-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

From an industrial perspective, But-3-yn-1-yl 6-chloropyridine-2-carboxylate is utilized in the synthesis of advanced crop protection agents. Its chloropyridine core is a key building block for herbicides and insecticides, aligning with the global demand for sustainable agriculture solutions. Companies are investing in greener synthesis methods to produce this compound, reducing environmental impact while maintaining high yields—a topic frequently discussed in green chemistry forums.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are critical for formulation scientists. Recent studies highlight its compatibility with nanocarrier systems, opening doors for drug delivery innovations. These advancements are often linked to trending searches like "smart drug delivery" and "targeted therapy," underscoring the intersection of chemistry and cutting-edge healthcare technologies.

Quality control and analytical methods for CAS No. 1444112-64-4 are another area of focus. Techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency, especially when the compound is used in GMP-compliant production. Regulatory guidelines for such intermediates are evolving, with stakeholders actively engaging in discussions about ICH standards and patent landscapes.

In summary, But-3-yn-1-yl 6-chloropyridine-2-carboxylate (CAS No. 1444112-64-4) exemplifies the synergy between fundamental research and industrial innovation. Its applications span from pharmaceutical intermediates to agrochemical development, making it a compound of enduring interest. As the scientific community continues to explore its potential, this molecule remains at the forefront of organic synthesis and materials science breakthroughs.